Cas no 957487-87-5 (1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• CAS No: 957487-87-5
• MF: C₁₁H₉ClFN₃O₂
• MW: 269.659464597702
• MDL: MFCD04970013
• CID: 3059456
• PubChem ID: 973652
• Update Time: 2025-10-30

1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-5-methyl-3-nitro-1H-pyrazole
• 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole
• 957487-87-5
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-5-methyl-3-nitro-pyrazole
• SR-01000282923-1
• AKOS000310673
• 1-[(2-chloro-6-fluorophenyl)methyl]-5-methyl-3-nitropyrazole
• CS-0280719
• 1-(2-chloro-6-fluorobenzyl)-5-methyl-3-nitro-1H-pyrazole
• STK313392
• 1-[(2-chloro-6-fluorophenyl)methyl]-5-methyl-3-nitro-1H-pyrazole
• BBL039375
• EN300-229739
• AKOS015922204
• SR-01000282923

• MDL： MFCD04970013
• Inchi： 1S/C11H9ClFN3O2/c1-7-5-11(16(17)18)14-15(7)6-8-9(12)3-2-4-10(8)13/h2-5H,6H2,1H3
• InChI Key： BHUYHIYILRPKIM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=CC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 269.0367324Da
• Monoisotopic Mass: 269.0367324Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957487-87-5)

The compound 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957487-87-5) is a specialized heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This nitro-substituted pyrazole derivative features a chloro-fluorophenyl group, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole is its potential role in the development of novel bioactive molecules. The presence of both nitro and halogenated functional groups in its structure allows for diverse chemical modifications, enabling the creation of compounds with tailored properties. This versatility aligns with current trends in drug discovery and green chemistry, where researchers seek efficient and sustainable methods to synthesize complex molecules. As a result, this compound is often discussed in the context of high-throughput screening and molecular design.

In addition to its pharmaceutical potential, CAS No. 957487-87-5 has also been studied for its applications in crop protection and pest management. The pyrazole core is a common motif in many agrochemicals, and the introduction of chloro and fluoro substituents can enhance the compound's bioactivity. With the global push toward sustainable agriculture and reduced environmental impact, this compound is being evaluated for its efficacy and safety in next-generation pesticide formulations. Its stability under various environmental conditions further adds to its appeal for agricultural applications.

From a synthetic chemistry perspective, 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole presents interesting challenges and opportunities. The compound's synthesis typically involves multi-step organic reactions, including nitration, alkylation, and halogenation processes. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of producing such complex molecules, reducing waste and energy consumption. These innovations are particularly relevant given the increasing demand for cost-effective and scalable synthetic routes in the chemical industry.

The physicochemical properties of CAS No. 957487-87-5 also make it a candidate for material science applications. Its aromatic and nitro-rich structure could contribute to the development of advanced polymers or energetic materials with specific performance characteristics. Researchers are investigating its potential in electronic materials and coatings, where its stability and functional groups may offer unique advantages. This aligns with broader trends in smart materials and nanotechnology, where tailored molecular structures are critical for achieving desired properties.

As the scientific community continues to explore the capabilities of 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole, safety and regulatory considerations remain paramount. While the compound is not classified as hazardous under standard guidelines, proper handling and storage are essential to ensure its safe use in research and industrial applications. Compliance with REACH and other regulatory frameworks is crucial for manufacturers and distributors, particularly as the compound gains traction in global markets. Transparency in safety data sheets and toxicity studies will be key to its widespread adoption.

In conclusion, 1-(2-chloro-6-fluorophenyl)methyl-5-methyl-3-nitro-1H-pyrazole (CAS No. 957487-87-5) represents a fascinating example of modern heterocyclic chemistry with broad-ranging implications. Its potential in pharmaceuticals, agrochemicals, and materials science underscores the importance of continued research and development. By leveraging cutting-edge synthetic techniques and addressing regulatory requirements, this compound could play a pivotal role in addressing some of today's most pressing scientific and industrial challenges.